Cas no 720702-44-3 (1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-
• CAS No: 720702-44-3
• MF: C₁₁H₁₀BrN₃O₃
• MW: 312.119401454926
• CID: 1752576
• PubChem ID: 23139541
• Update Time: 2025-04-21

1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-
• 720702-44-3
• 4-bromo-5-(2-methoxy-5-nitro-phenyl)-1 -methyl-1H-pyrazole
• XWPRNJGPSBCEKO-UHFFFAOYSA-N
• 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-1H-pyrazole
• 4-bromo-5-(2-methoxy-5-nitro-phenyl)-1-methyl-1H-pyrazole
• SCHEMBL5578067
• DTXSID201201954

• Inchi： 1S/C11H10BrN3O3/c1-14-11(9(12)6-13-14)8-5-7(15(16)17)3-4-10(8)18-2/h3-6H,1-2H3
• InChI Key： XWPRNJGPSBCEKO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.9906
• Monoisotopic Mass: 310.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19